Cas no 1261913-83-0 (4-(2-Chloro-4-ethoxyphenyl)-2-methoxybenzoic acid)

• Product Name: 4-(2-Chloro-4-ethoxyphenyl)-2-methoxybenzoic acid
• CAS No: 1261913-83-0
• MF: C₁₆H₁₅ClO₄
• MW: 306.740904092789
• MDL: MFCD18322326
• CID: 2763105
• PubChem ID: 53228157
• Update Time: 2025-08-05

4-(2-Chloro-4-ethoxyphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-4'-ethoxy-3-methoxy[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-Chloro-4-ethoxyphenyl)-2-methoxybenzoic acid, 95%
• DTXSID60691690
• 1261913-83-0
• 4-(2-CHLORO-4-ETHOXYPHENYL)-2-METHOXYBENZOIC ACID
• MFCD18322326
• 4-(2-Chloro-4-ethoxyphenyl)-2-methoxybenzoic acid

• MDL： MFCD18322326
• Inchi： 1S/C16H15ClO4/c1-3-21-11-5-7-12(14(17)9-11)10-4-6-13(16(18)19)15(8-10)20-2/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key： TZGVSKNZKUTJJY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C(=O)O)=C(C=1)OC)OCC

Computed Properties

• Exact Mass: 306.0658866Da
• Monoisotopic Mass: 306.0658866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.8Ų

Additional information on 4-(2-Chloro-4-ethoxyphenyl)-2-methoxybenzoic acid

Comprehensive Overview of 4-(2-Chloro-4-ethoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261913-83-0)

4-(2-Chloro-4-ethoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261913-83-0) is a specialized organic compound with a molecular formula of C₁₆H₁₅ClO₄. This compound belongs to the class of substituted benzoic acids, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both chloro and ethoxy functional groups in its structure makes it a versatile intermediate for further chemical modifications. Researchers and industries are increasingly interested in this compound due to its unique physicochemical properties and potential role in drug discovery.

One of the key features of 4-(2-Chloro-4-ethoxyphenyl)-2-methoxybenzoic acid is its structural complexity, which allows it to interact with various biological targets. The methoxybenzoic acid moiety is particularly noteworthy, as it is often associated with anti-inflammatory and antimicrobial activities. This has led to a surge in searches for "benzoic acid derivatives in drug development" and "chloro-substituted phenyl compounds," reflecting the growing interest in this niche. The compound's CAS No. 1261913-83-0 is frequently queried in scientific databases, underscoring its relevance in current research.

From a synthetic chemistry perspective, 4-(2-Chloro-4-ethoxyphenyl)-2-methoxybenzoic acid serves as a valuable building block. Its ethoxy and chloro substituents enable selective reactions, making it a preferred choice for constructing more complex molecules. Recent trends in organic synthesis highlight the demand for "high-purity benzoic acid intermediates" and "customized aromatic compounds," aligning with the compound's utility. Additionally, its stability under various conditions makes it suitable for scalable production, a topic often explored in industrial chemistry forums.

Environmental and regulatory considerations are also critical when discussing 4-(2-Chloro-4-ethoxyphenyl)-2-methoxybenzoic acid. With increasing emphasis on "green chemistry" and "sustainable synthesis," researchers are evaluating eco-friendly methods to produce such compounds. The compound's biodegradability and toxicity profile are subjects of ongoing studies, addressing common queries like "environmental impact of chloro-aromatics." These discussions are vital for ensuring compliance with global safety standards while maintaining innovation in chemical design.

In conclusion, 4-(2-Chloro-4-ethoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261913-83-0) represents a fascinating intersection of chemistry and applied science. Its structural attributes, combined with emerging trends in drug discovery and sustainable chemistry, position it as a compound of significant interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in both academic and industrial research.